Cas no 610278-88-1 (3,5-Dichloro-2-nitropyridine)

• Product Name: 3,5-Dichloro-2-nitropyridine
• CAS No: 610278-88-1
• MF: C₅H₂Cl₂N₂O₂
• MW: 192.987578868866
• MDL: MFCD06254585
• CID: 836066
• PubChem ID: 4738459
• Update Time: 2025-05-21

3,5-Dichloro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-nitropyridine
• 3,5-Dichloro-2-nitro-pyridine
• 3-5-Dichloro-2-nitropyridine
• PYRIDINE, 3,5-DICHLORO-2-NITRO-
• Pyridine,3,5-dichloro-2-nitro
• Pyridine,3,5-dichloro-2-nitro-
• STL227856
• FCH852485
• 9130AB
• ST2404627
• AX8218271
• AB0070022
• ST45175008
• MFCD06254585
• 3 pound not5-Dichloro-2-nitropyridine
• O10922
• DA-17107
• DTXSID50406210
• CS-0005560
• SCHEMBL3545535
• AC-25192
• DS-16977
• ACHMQFKFXAKDAH-UHFFFAOYSA-N
• AKOS002664339
• 610278-88-1

• MDL： MFCD06254585
• Inchi： 1S/C5H2Cl2N2O2/c6-3-1-4(7)5(8-2-3)9(10)11/h1-2H
• InChI Key： ACHMQFKFXAKDAH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 191.94900
• Monoisotopic Mass: 191.9493327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.3

Experimental Properties

• Density: 1.629
• PSA: 58.71000
• LogP: 2.81980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3,5-Dichloro-2-nitropyridine

3,5-Dichloro-2-nitropyridine: A Comprehensive Overview

3,5-Dichloro-2-nitropyridine, also known by its CAS number 610278-88-1, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational studies have further elucidated its structure-function relationships, making it a subject of interest for both academic and industrial research.

The molecular structure of 3,5-Dichloro-2-nitropyridine consists of a pyridine ring substituted with chlorine atoms at positions 3 and 5, and a nitro group at position 2. This substitution pattern imparts distinct electronic and steric effects, which are crucial for its reactivity in various chemical transformations. The nitro group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the pyridine ring. Meanwhile, the chlorine atoms contribute to both electron-withdrawing effects via resonance and slight electron-donating effects through inductive interactions. These opposing effects create a unique balance that influences the compound's reactivity in nucleophilic aromatic substitution reactions.

Recent studies have explored the application of 3,5-Dichloro-2-nitropyridine as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to construct complex heterocycles with potential anti-cancer and anti-inflammatory activities. The nitro group serves as a versatile handle for further functionalization, enabling the introduction of diverse substituents that modulate biological activity. Additionally, computational modeling has provided insights into the electronic distribution and reactivity of this compound, aiding in the design of more efficient synthetic pathways.

In the field of agrochemistry, 3,5-Dichloro-2-nitropyridine has been investigated as a precursor for herbicides and insecticides. Its ability to undergo nucleophilic aromatic substitution under mild conditions makes it an attractive starting material for developing environmentally friendly pest control agents. Recent research has focused on optimizing reaction conditions to enhance yield and selectivity while minimizing environmental impact.

The synthesis of 3,5-Dichloro-2-nitropyridine typically involves multi-step processes that include chlorination and nitration reactions. Traditional methods often rely on harsh reaction conditions; however, modern approaches leverage catalytic systems to achieve higher efficiency and sustainability. For example, transition metal catalysts have been employed to facilitate selective substitution reactions, reducing byproduct formation and improving overall process economics.

In terms of environmental impact assessment, recent studies have evaluated the biodegradation pathways of 3,5-Dichloro-2-nitropyridine. These investigations are critical for understanding its persistence in natural systems and guiding responsible use in industrial applications. Results indicate that under aerobic conditions, the compound undergoes microbial degradation via nitro group reduction and subsequent cleavage of the aromatic ring. Such findings underscore the importance of sustainable practices in chemical manufacturing.

In conclusion, 3,5-Dichloro-2-nitropyridine, with its CAS number 610278-88-1, stands as a versatile building block in organic synthesis. Its unique chemical properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, particularly in areas such as green chemistry and computational modeling, this compound is expected to play an even more significant role in developing advanced materials and therapeutic agents.